Cas no 6116-49-0 (3-bromo-N-(4-chlorobenzyl)benzamide)
6116-49-0 structure
Product Name:3-bromo-N-(4-chlorobenzyl)benzamide
CAS No:6116-49-0
MF:C14H11BrClNO
MW:324.60024189949
CID:1627721
PubChem ID:800305
Update Time:2025-04-21
3-bromo-N-(4-chlorobenzyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-N-(4-chlorobenzyl)benzamide
- benzamide, 3-bromo-N-[(4-chlorophenyl)methyl]-
- STK159802
- 3-bromo-N-[(4-chlorophenyl)methyl]benzamide
- 3-Bromo-N-[(4-chlorophenyl)methyl]benzene-1-carboximidic acid
- BIM-0004147.P001
- SMSF0014380
- AKOS000449889
- 6116-49-0
- CBMicro_003956
- CB06126
- DTXSID60976671
-
- Inchi: 1S/C14H11BrClNO/c15-12-3-1-2-11(8-12)14(18)17-9-10-4-6-13(16)7-5-10/h1-8H,9H2,(H,17,18)
- InChI Key: FHQBTGSVGGHREM-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(NCC1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 322.97133
- Monoisotopic Mass: 322.971254
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.484
- Boiling Point: 463.2°C at 760 mmHg
- Flash Point: 233.9°C
- Refractive Index: 1.621
- PSA: 29.1
3-bromo-N-(4-chlorobenzyl)benzamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
6116-49-0 (3-bromo-N-(4-chlorobenzyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent